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Compound of Interest

Compound Name: 1,3-Dibromohexane

Cat. No.: B3142702

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Experimental data for the physical properties of 1,3-dibromohexane (CAS No:
51104-99-5) is not readily available in published literature. The following guide provides
computed and predicted values for its core physical properties, alongside standardized
experimental protocols for their determination.

Introduction

1,3-Dibromohexane is a halogenated alkane with the molecular formula C6H12Br2. As a
difunctionalized hexane, it holds potential as a building block in organic synthesis, particularly
in the formation of carbon-carbon and carbon-heteroatom bonds. Its utility in the development
of novel pharmaceutical compounds and other advanced materials necessitates a thorough
understanding of its physical characteristics. This guide summarizes the predicted physical
properties of 1,3-dibromohexane and provides detailed, generalized experimental protocols
for their empirical determination.

Core Physical Properties (Predicted)

The physical properties of 1,3-dibromohexane have been estimated using computational
models. These predicted values offer a valuable baseline for experimental design and safety
considerations.
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Property Predicted Value

Molecular Weight 243.97 g/mol [1]

Density 1.586 g/cm? (predicted)

Boiling Point 215.3 £ 14.0 °C at 760 mmHg (predicted)
Refractive Index 1.507 (predicted)

Flash Point 84.0 £ 20.4 °C (predicted)

Vapor Pressure 0.2 £ 0.4 mmHg at 25°C (predicted)
LogP 3.4 (predicted)[1]

Experimental Protocols for Physical Property
Determination

The following sections detail standardized laboratory procedures for the experimental
determination of the key physical properties of liquid organic compounds such as 1,3-
dibromohexane.

The density of a liquid is its mass per unit volume. A common and straightforward method for
determining the density of a liquid is by using a pycnometer or, more simply, by measuring the
mass of a known volume.

Methodology:

o Preparation: Ensure the glassware (a graduated cylinder or pycnometer and a beaker) is
clean and dry.

o Tare Mass: Place the empty, dry graduated cylinder on an analytical balance and record its

mass.

e Volume Measurement: Carefully add a specific volume of 1,3-dibromohexane (e.g., 10 mL)
to the graduated cylinder. Read the volume from the bottom of the meniscus.
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o Mass Measurement: Place the graduated cylinder containing the 1,3-dibromohexane on the
analytical balance and record the total mass.

e Calculation:

o Subtract the mass of the empty graduated cylinder from the total mass to find the mass of
the 1,3-dibromohexane.

o Divide the mass of the liquid by the measured volume to calculate the density (p = m/V).

o Replication: Repeat the measurement at least three times to ensure accuracy and calculate

the average density.
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Density Determination Workflow
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Workflow for Density Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure
surrounding the liquid. The Thiele tube method is a common technique for determining the
boiling point of a small sample of liquid.
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Methodology:

o Sample Preparation: Add a small amount (0.5-1 mL) of 1,3-dibromohexane to a small test
tube.

o Capillary Tube: Place a capillary tube, sealed at one end, into the test tube with the open end
submerged in the liquid.

o Apparatus Setup: Attach the test tube to a thermometer using a rubber band or a wire. The
bottom of the test tube should be level with the thermometer bulb.

e Heating: Immerse the assembly in a Thiele tube containing mineral oil, ensuring the heat is
applied to the side arm.

o Observation: Heat the Thiele tube gently. As the temperature rises, a stream of bubbles will
emerge from the capillary tube.

o Temperature Reading: Continue heating until a steady stream of bubbles is observed. Then,
remove the heat source. The boiling point is the temperature at which the liquid just begins to
enter the capillary tube as it cools.

» Record Pressure: Record the atmospheric pressure at the time of the experiment, as boiling
point is pressure-dependent.
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Boiling Point Determination (Thiele Tube)

@romohexane to a sm@
;
@tsealed capillary tube (open end down)
'
Attach test tube to the@
;
@n Thiele tube with @

Heat gently and observe bubbl@

Qmove heat and record temperature when liquid enters capillary

Record atmospheric pressure

Click to download full resolution via product page

Boiling Point Determination Workflow

The refractive index of a substance is a dimensionless number that describes how fast light
travels through that material. It is a characteristic property of a substance and can be used to
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identify and assess the purity of a liquid. An Abbe refractometer is commonly used for this
measurement.

Methodology:

¢ Instrument Calibration: Calibrate the Abbe refractometer using a standard liquid with a
known refractive index, such as distilled water.

o Sample Application: Place a few drops of 1,3-dibromohexane onto the prism of the
refractometer.

o Measurement: Close the prism and allow the sample to equilibrate to the instrument's
temperature (typically 20°C).

o Observation: Look through the eyepiece and adjust the knobs to bring the dividing line
between the light and dark fields into sharp focus and on the crosshairs.

e Reading: Read the refractive index value from the scale.

o Temperature Correction: If the measurement is not performed at the standard temperature
(20°C), a correction factor may need to be applied.

o Cleaning: Clean the prism thoroughly with a suitable solvent (e.g., ethanol or isopropanol)
and a soft lens tissue after the measurement.
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Refractive Index Determination (Abbe Refractometer)
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Refractive Index Measurement Workflow

Safety and Handling

As a halogenated organic compound, 1,3-dibromohexane should be handled with appropriate
safety precautions. It is advisable to work in a well-ventilated fume hood and wear personal
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protective equipment (PPE), including gloves, safety glasses, and a lab coat. Consult the
Safety Data Sheet (SDS) for specific handling and disposal information.

Conclusion

While experimental data on the physical properties of 1,3-dibromohexane is limited,
computational predictions provide a solid foundation for its use in research and development.
The standardized protocols outlined in this guide offer a clear path for the empirical validation
of these properties, enabling scientists and drug development professionals to confidently
incorporate this compound into their synthetic and analytical workflows.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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